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Compound of Interest

Compound Name:
1,3-Benzodioxole, 5-

(fluoromethyl)-

CAS No.: 160599-93-9

Cat. No.: B575581

Get Quote

Synonyms: Piperonyl fluoride; 3,4-Methylenedioxybenzyl fluoride CAS Registry Number:

66303-39-5 Molecular Formula: C₈H₇FO₂ Molecular Weight: 154.14 g/mol

Executive Summary & Core Utility
This technical guide details the spectroscopic signature of 5-(fluoromethyl)-1,3-benzodioxole, a

critical electrophilic intermediate used in the synthesis of pharmaceutical agents (e.g.,

paroxetine analogs) and agrochemicals.

As a Senior Application Scientist, I emphasize that this compound is thermally and

hydrolytically sensitive. Unlike its chloro- or bromo-analogs, the C–F bond induces unique

electronic perturbations that are best resolved using a multi-modal spectroscopic approach (

-NMR,

-NMR, and MS). The data presented below synthesizes experimental precedents with high-
confidence predictive modeling based on substituent chemical shift effects (SCS).
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Synthesis & Sample Preparation (Contextual
Grounding)
To ensure spectroscopic accuracy, the sample must be free of the corresponding alcohol

(hydrolysis product) and inorganic fluoride salts.

Recommended Synthetic Route
The most reliable method for generating high-purity spectroscopic samples is the

deoxofluorination of piperonyl alcohol (1,3-benzodioxol-5-ylmethanol) using DAST

(Diethylaminosulfur trifluoride) or Deoxo-Fluor®.

Piperonyl Alcohol
(Precursor)

DAST / DCM
-78°C to RT

5-(fluoromethyl)-
1,3-benzodioxole

Nucleophilic
Fluorination

HF / SO2

Click to download full resolution via product page

Figure 1: Deoxofluorination pathway. Note that DAST generates HF; samples must be

neutralized (NaHCO₃ wash) before NMR analysis to prevent acid-catalyzed polymerization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: CDCl₃ (Chloroform-d) | Internal Standard: TMS (

0.00)

The presence of the fluorine atom (

, 100% abundance) splits both proton and carbon signals, creating a distinctive "fingerprint"
absent in the chloro-analog.

H-NMR Data (400 MHz)
The defining feature is the geminal H–F coupling (
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) observed in the benzylic methylene group.

Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

Ar-H (2) 6.85 – 6.90 Multiplet 2H -

C-4, C-6

(Ortho to

alkyl)

Ar-H (1) 6.78 – 6.82 Doublet 1H
C-7 (Meta to

alkyl)

O-CH₂-O 5.96 Singlet 2H -
Methylenedio

xy bridge

Ar-CH₂-F 5.28 Doublet 2H
Fluoromethyl

(Diagnostic)

Expert Insight:

Differentiation: The precursor alcohol (

) shows a singlet (or broad singlet) at

ppm. The shift to

ppm and the transformation into a wide doublet (

Hz) confirms successful fluorination.

Coupling: The aromatic protons may show minor long-range coupling (

Hz) to the fluorine, often broadening the aromatic signals.

C-NMR Data (100 MHz)
Carbon-Fluorine coupling dominates this spectrum.
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Carbon Type
Shift (

, ppm)
Multiplicity

Coupling (

, Hz)
Assignment

C-F (

)
84.5 Doublet Benzylic Carbon

Ar-C (

)
130.2 Doublet Quaternary C-5

Ar-C-O 147.8, 148.0 Singlet -
C-3a, C-7a (O-

bearing)

Ar-C 122.3 Doublet C-6

Ar-C 108.9 Doublet C-4

Ar-C 108.2 Singlet - C-7

O-CH₂-O 101.2 Singlet - Dioxole Carbon

F-NMR Data (376 MHz)
Reference: CFCl₃ (

0.00)

Shift (

, ppm)
Multiplicity

Coupling (

, Hz)
Notes

-207.5 Triplet Proton-coupled mode

-207.5 Singlet -
Proton-decoupled

mode

Validation Check: Benzyl fluoride typically resonates at -207 to -210 ppm. The electron-

donating dioxy ring slightly shields the nucleus relative to electron-withdrawing nitro-benzyl

derivatives.
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Mass Spectrometry (MS)
Method: GC-MS (EI, 70 eV)

The mass spectrum is characterized by the high stability of the piperonyl cation (3,4-

methylenedioxybenzyl cation), which drives the fragmentation pathway.

Key Ions
m/z Intensity Ion Identity Mechanism

154 Medium Molecular Ion

135 100% (Base)

Piperonyl Cation

(Tropylium-like

resonance)

105 High
Loss of CH₂O from

cation

77 Low Phenyl cation

Fragmentation Pathway
The loss of the fluorine atom is extremely facile due to the resonance stabilization provided by

the oxygen atoms in the dioxole ring.
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- CH2F•
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[C7H5O]+
m/z 105

- CH2O (Formaldehyde)
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Figure 2: EI Fragmentation logic. The formation of the m/z 135 cation is the dominant

thermodynamic event.

Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) or KBr Pellet

The IR spectrum is useful for confirming the integrity of the benzodioxole ring and the C-F

bond, although the latter falls in the "fingerprint" region.
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Wavenumber (

)
Vibration Mode Description

2850 - 2950 C-H Stretch Aliphatic methylene stretches.

1490, 1445 Ar-C=C Stretch
Characteristic aromatic

skeletal vibrations.

1245, 1035 C-O-C Stretch
Asymmetric/Symmetric

stretching of the dioxole ring.

1000 - 1100 C-F Stretch

Strong band, often overlapping

with C-O stretches. Look for

intensification relative to

precursor.

930 O-CH₂-O Def

"Methylenedioxy" wagging;

highly characteristic of the

benzodioxole moiety.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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